N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine

• IUPAC Name: N-ethyl-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-amine
• InChI: InChI=1S/C16H16N4O2/c1-3-17-15-13(5-4-10-18-15)16-19-14(20-22-16)11-6-8-12(21-2)9-7-11/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key: SDHMSMJZVDHKQG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC=N1)C2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a pyridine derivative that contains an oxadiazole ring and a methoxyphenyl group. It has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of certain enzymes or signaling pathways.
Biochemical and Physiological Effects:
N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been found to have antimicrobial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have various biological activities, making it a versatile compound for scientific research. However, its limitations include its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, its potential as a fluorescent probe and photosensitizer for various applications can be further studied.

Synthesis Methods

N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine can be synthesized using different methods. One of the methods involves the reaction of 3-(4-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with N-ethylpyridin-2-amine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of the desired compound.

Scientific Research Applications

N-ethyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has been studied for its potential applications in scientific research. It has been found to have various biological activities, such as anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.